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Compound of Interest

Compound Name: Cholesteryl 11-eicosenoate

Cat. No.: B15549035

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical characteristics

of pure Cholesteryl 11-eicosenoate (CE 20:1). The document is structured to be a practical

resource for researchers, scientists, and professionals in drug development who are working

with or exploring the applications of this specific cholesteryl ester. The guide summarizes key

quantitative data, outlines general experimental protocols for its synthesis and characterization,

and includes a visual workflow to guide laboratory practices.

Core Physical and Chemical Properties
Cholesteryl 11-eicosenoate is an ester formed from the condensation of cholesterol and 11-

eicosenoic acid. As a member of the cholesteryl ester family, its physical properties are of

significant interest in various fields, including biochemistry, materials science, and

pharmacology. The following table summarizes the core physical and chemical data currently

available for Cholesteryl 11-eicosenoate.
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Property Value Source

Molecular Formula C47H82O2 [1][2]

Molecular Weight 679.15 g/mol [1][2]

Physical State Solid at room temperature

Storage Freezer [1][2]

Purity (typical) >99% [1][2]

Transition Temperatures (cis-

isomer)
19.8 °C and 38.1 °C

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Cholesteryl 11-
eicosenoate are not extensively published. However, based on established methods for

cholesteryl esters, the following sections outline the general procedures that would be

employed.

Synthesis of Cholesteryl 11-eicosenoate (General
Procedure)
The synthesis of Cholesteryl 11-eicosenoate can be achieved through the esterification of

cholesterol with 11-eicosenoic acid. A common method involves the use of a coupling agent,

such as dicyclohexylcarbodiimide (DCC), in the presence of a catalyst like 4-

dimethylaminopyridine (DMAP).

Materials:

Cholesterol

11-eicosenoic acid

Dicyclohexylcarbodiimide (DCC)

4-dimethylaminopyridine (DMAP)
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Anhydrous dichloromethane (DCM) as the solvent

Argon or Nitrogen gas for inert atmosphere

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography elution

Procedure:

Cholesterol and 11-eicosenoic acid are dissolved in anhydrous DCM under an inert

atmosphere.

DMAP is added to the solution, followed by the slow addition of a solution of DCC in

anhydrous DCM.

The reaction mixture is stirred at room temperature for several hours to overnight.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is filtered to remove the dicyclohexylurea (DCU)

byproduct.

The filtrate is washed successively with dilute acid, a saturated solution of sodium

bicarbonate, and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure Cholesteryl 11-eicosenoate.

The final product is dried under high vacuum to remove any residual solvent.

Characterization of Physical Properties
The physical properties of the synthesized Cholesteryl 11-eicosenoate would be

characterized using a suite of standard analytical techniques.
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Differential Scanning Calorimetry is a thermoanalytical technique used to determine the

temperatures and heat flows associated with phase transitions in a material.

Procedure:

A small, accurately weighed sample of pure Cholesteryl 11-eicosenoate (typically 1-5 mg)

is hermetically sealed in an aluminum pan.

An empty sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The temperature of the cell is ramped up and down at a controlled rate (e.g., 5-10 °C/min)

over a temperature range that encompasses the expected transitions.

The heat flow to the sample relative to the reference is recorded as a function of

temperature.

Phase transitions, such as melting and crystallization, are identified as endothermic or

exothermic peaks in the DSC thermogram. The peak temperatures are reported as the

transition temperatures.

Polarized Light Microscopy is used to observe the different phases and textures of liquid

crystalline materials like cholesteryl esters.

Procedure:

A small amount of the Cholesteryl 11-eicosenoate sample is placed on a clean glass

microscope slide.

The sample is covered with a coverslip.

The slide is placed on a hot stage attached to a polarized light microscope.

The sample is heated and cooled at a controlled rate while being observed through the

crossed polarizers of the microscope.
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Different liquid crystalline phases (e.g., cholesteric, smectic) will exhibit characteristic

textures and birefringence, which are recorded at different temperatures.

The temperatures at which these phase transitions occur are noted and correlated with the

data obtained from DSC.

X-ray Diffraction is a powerful technique for determining the atomic and molecular structure of a

crystal. For a crystalline solid like Cholesteryl 11-eicosenoate, XRD can provide information

about the packing of the molecules in the solid state.

Procedure:

A high-quality single crystal of Cholesteryl 11-eicosenoate is grown, or a powder sample is

prepared.

The sample is mounted on a goniometer in an X-ray diffractometer.

A monochromatic beam of X-rays is directed at the sample.

The scattered X-rays produce a diffraction pattern of spots (for a single crystal) or rings (for a

powder) which is recorded by a detector.

The positions and intensities of the diffraction peaks are analyzed to determine the unit cell

dimensions and the arrangement of atoms within the crystal lattice.

Solubility Profile
Cholesteryl esters are generally hydrophobic molecules.

Aqueous Solubility: Cholesteryl 11-eicosenoate is expected to be practically insoluble in

water.

Organic Solvent Solubility: It is anticipated to be soluble in a range of nonpolar and

moderately polar organic solvents, such as chloroform, dichloromethane, diethyl ether,

hexane, and toluene. For practical laboratory use, dissolving in a minimal amount of a

chlorinated solvent and then diluting with a less polar solvent like hexane is a common

practice for purification by chromatography.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and physical

characterization of Cholesteryl 11-eicosenoate.
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Workflow for Synthesis and Characterization of Cholesteryl 11-eicosenoate
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Caption: A flowchart illustrating the synthesis and subsequent physical characterization of

Cholesteryl 11-eicosenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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